Cas no 13196-11-7 (Benzofuran-6-Ol)

Benzofuran-6-Ol is a heterocyclic organic compound featuring a fused benzene and furan ring structure with a hydroxyl group at the 6-position. This compound is of significant interest in synthetic and medicinal chemistry due to its versatile reactivity and potential as a building block for pharmaceuticals, agrochemicals, and functional materials. The hydroxyl group enhances its solubility in polar solvents and provides a reactive site for further functionalization, such as etherification or esterification. Its aromatic system contributes to stability, while the furan ring offers opportunities for electrophilic substitution reactions. Benzofuran-6-Ol is particularly valuable in the development of bioactive molecules, including antioxidants and antimicrobial agents, owing to its structural motif.
Benzofuran-6-Ol structure
Benzofuran-6-Ol structure
Product Name:Benzofuran-6-Ol
CAS No:13196-11-7
MF:C8H6O2
MW:134.13204240799
MDL:MFCD08669481
CID:198837
PubChem ID:128844
Update Time:2025-05-25

Benzofuran-6-Ol Chemical and Physical Properties

Names and Identifiers

    • Benzofuran-6-ol
    • 1-BENZOFURAN-6-OL
    • 6-Benzofuranol
    • 6-HYDROXY BENZOFURAN
    • 6-hydroxybenzofurane
    • benzo[b]furan-6-ol
    • 6-Hydroxybenzo[b]furan
    • 6-benzofuran phenol
    • 6-hydroxybenzofuran
    • 1-BENZOFURAN-6-OL###13196-11-7
    • 1-benzo[b]furan-6-ol
    • UVJMVWURCUYFFK-UHFFFAOYSA-N
    • FCH862289
    • BDBM50017830
    • 5917AA
    • CM10757
    • AS06445
    • MB06436
    • SY045698
    • AX8056558
    • SCHEMBL221829
    • CS-M3290
    • AKOS006288546
    • 13196-11-7
    • MFCD08669481
    • DTXSID60157281
    • FT-0723781
    • A853301
    • TKN9D4QN36
    • CHEMBL351630
    • A1-01386
    • DB-082602
    • DTXCID4079772
    • Benzofuran-6-Ol
    • MDL: MFCD08669481
    • Inchi: 1S/C8H6O2/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5,9H
    • InChI Key: UVJMVWURCUYFFK-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC(=CC1=2)O

Computed Properties

  • Exact Mass: 134.03700
  • Monoisotopic Mass: 134.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4
  • XLogP3: 2

Experimental Properties

  • Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108 ºC
  • Boiling Point: 85 ºC (0.3 Torr)
  • Flash Point: 20.7±18.2 ºC,
  • Refractive Index: 1.651
  • Solubility: Very slightly soluble (0.93 g/l) (25 º C),
  • PSA: 33.37000
  • LogP: 2.13840

Benzofuran-6-Ol Security Information

Benzofuran-6-Ol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Benzofuran-6-Ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13196-11-7)Benzofuran-6-Ol
Order Number:A853301
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:44
Price ($):259.0/669.0
Email:sales@amadischem.com

Benzofuran-6-Ol Related Literature

Additional information on Benzofuran-6-Ol

Recent Advances in Benzofuran-6-Ol (CAS: 13196-11-7) Research: A Comprehensive Review

Benzofuran-6-Ol (CAS: 13196-11-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzofuran core and hydroxyl group, exhibits a range of biological activities that make it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its versatility in drug development.

One of the key areas of research has been the optimization of synthetic routes for Benzofuran-6-Ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the importance of the hydroxyl group at the 6-position, which is critical for the compound's biological activity.

Pharmacological investigations have revealed that Benzofuran-6-Ol exhibits potent anti-inflammatory and antioxidant properties. In vitro studies using human cell lines showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 at concentrations as low as 10 μM. These findings, published in the European Journal of Pharmacology, suggest potential applications in treating chronic inflammatory diseases. The compound's ability to scavenge reactive oxygen species (ROS) was also demonstrated, with an IC50 value comparable to established antioxidants like ascorbic acid.

Recent molecular docking studies have provided insights into the compound's mechanism of action at the atomic level. Research published in Bioorganic Chemistry in 2024 identified strong binding interactions between Benzofuran-6-Ol and the active sites of several key enzymes, including COX-2 and 5-LOX. These computational findings were supported by X-ray crystallography data, revealing a unique binding mode that explains the compound's selectivity and potency.

The compound's potential in oncology has also been explored. A 2024 study in Cancer Research demonstrated that Benzofuran-6-Ol induces apoptosis in various cancer cell lines through the mitochondrial pathway. Notably, it showed selective cytotoxicity towards cancer cells while sparing normal cells, with a therapeutic index greater than 5. The study also identified upregulation of p53 and downregulation of Bcl-2 as key molecular events in the compound's anticancer mechanism.

Despite these promising findings, challenges remain in the development of Benzofuran-6-Ol as a therapeutic agent. Recent pharmacokinetic studies have identified issues with oral bioavailability, prompting research into prodrug formulations. A 2023 patent application disclosed several ester derivatives with improved absorption profiles while maintaining the parent compound's activity. Additionally, structure-activity relationship (SAR) studies are ongoing to optimize the balance between potency and safety.

In conclusion, the growing body of research on Benzofuran-6-Ol (CAS: 13196-11-7) highlights its potential as a multi-target therapeutic agent. The compound's diverse biological activities, combined with advances in synthetic chemistry and structural characterization, position it as a valuable scaffold for future drug development. Continued research efforts are expected to further elucidate its mechanisms and overcome current limitations in drug delivery and formulation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13196-11-7)Benzofuran-6-Ol
A853301
Purity:99%/99%
Quantity:1g/5g
Price ($):259.0/669.0
Email